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For Researchers, Scientists, and Drug Development Professionals

Introduction
Strobane and Toxaphene are complex mixtures of chlorinated terpenes that were widely used

as insecticides from the mid-20th century until their respective bans and restrictions due to

environmental and health concerns. Both substances are persistent organic pollutants (POPs)

and share similarities in their chemical nature, biological effects, and toxicological profiles. This

technical guide provides an in-depth analysis of Strobane and its relationship to Toxaphene,

focusing on their chemical composition, synthesis, analytical methodologies, and mechanisms

of action. The information is intended to serve as a valuable resource for researchers,

scientists, and professionals involved in environmental science, toxicology, and drug

development.

Chemical and Physical Properties
Strobane and Toxaphene are not single chemical entities but rather complex mixtures of

hundreds of chlorinated terpene compounds. This complexity leads to a range of physical and

chemical properties rather than single, discrete values.

Table 1: Comparative Physical and Chemical Properties of Strobane and Toxaphene
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Property Strobane Toxaphene

CAS Number 8001-50-1[1][2][3][4] 8001-35-2[5][6][7][8]

Approximate Molecular

Formula
C₁₀H₉Cl₇[1][2][9] C₁₀H₁₀Cl₈[5][7][8][10]

Approximate Molecular Weight 377.35 g/mol [1][2][9] 414 g/mol [8][10]

Appearance
Amber, viscous liquid to waxy

solid

Yellow to amber waxy solid

with a piney odor

Melting Point Not well-defined (mixture) 65-90 °C[8]

Boiling Point Decomposes upon heating Decomposes at ~155 °C

Water Solubility Insoluble
Very slightly soluble (approx. 3

mg/L)[8]

Solubility in Organic Solvents
Soluble in hydrocarbon

solvents

Freely soluble in aromatic

hydrocarbons and readily

soluble in aliphatic organic

solvents[8]

Vapor Pressure Not well-defined (mixture) 0.2-0.4 mmHg at 25 °C

Log Kow (Octanol-Water

Partition Coefficient)
Not well-defined (mixture) 3.2 - 5.5

The Relationship Between Strobane and Toxaphene
Strobane and Toxaphene are both produced through the chlorination of terpenes. The primary

distinction lies in their starting materials. Toxaphene is synthesized by chlorinating camphene,

which is typically derived from α-pinene.[11] Strobane, on the other hand, is produced by

chlorinating a mixture of terpenes.[11]

A specific formulation, Strobane-T, has been identified as being chemically identical to

Toxaphene.[11][12][13] This has led to some confusion in the literature, where the terms are

sometimes used interchangeably. However, it is crucial to recognize that "Strobane" can refer

to a broader class of chlorinated terpene mixtures with varying compositions, while
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"Toxaphene" has a more defined, albeit still complex, composition based on the chlorination of

camphene to a specific chlorine content (67-69% by weight).[8]
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Figure 1: Relationship between Strobane and Toxaphene starting materials and products.

Experimental Protocols
Synthesis
The synthesis of both Strobane and Toxaphene involves the free-radical chlorination of

terpene feedstocks, typically initiated by ultraviolet (UV) light.

Protocol 3.1.1: Laboratory-Scale Synthesis of Toxaphene

Objective: To synthesize a Toxaphene-like mixture by the chlorination of camphene.

Materials:

Camphene (95% purity)

Chlorine gas (Cl₂)

Carbon tetrachloride (CCl₄, analytical grade)

UV lamp (e.g., mercury vapor lamp)
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Three-neck round-bottom flask

Gas inlet tube

Condenser

Magnetic stirrer and stir bar

Gas scrubber (containing sodium hydroxide solution)

Procedure:

Dissolve a known quantity of camphene in carbon tetrachloride in the three-neck round-

bottom flask. A typical concentration is 10-20% (w/v).

Assemble the apparatus in a fume hood. Fit the flask with the gas inlet tube, condenser, and

a stopper. Connect the outlet of the condenser to the gas scrubber to neutralize excess

chlorine gas.

Begin stirring the solution and position the UV lamp to irradiate the flask.

Slowly bubble chlorine gas through the solution via the gas inlet tube. The reaction is

exothermic, and the rate of chlorine addition should be controlled to maintain a gentle reflux.

Monitor the reaction progress by periodically taking small aliquots and analyzing them by gas

chromatography (GC) to observe the disappearance of the camphene peak and the

appearance of a complex mixture of chlorinated products.

Continue the chlorination until the desired degree of chlorination is achieved. For Toxaphene,

this is typically 67-69% chlorine by weight. This can be estimated by the total reaction time

and chlorine flow rate, or more accurately determined by elemental analysis of the product.

Once the reaction is complete, stop the chlorine flow and continue UV irradiation and stirring

for a short period to ensure the reaction of any residual dissolved chlorine.

Purge the reaction mixture with an inert gas (e.g., nitrogen) to remove any remaining

dissolved chlorine and hydrogen chloride byproduct.
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Remove the solvent (carbon tetrachloride) under reduced pressure using a rotary

evaporator.

The resulting viscous, yellowish, waxy solid is the crude Toxaphene mixture.

Protocol 3.1.2: Laboratory-Scale Synthesis of Strobane

The synthesis of Strobane follows a similar procedure to that of Toxaphene, with the key

difference being the starting material.

Objective: To synthesize a Strobane-like mixture by the chlorination of mixed terpenes.

Materials:

Mixed terpenes (e.g., a technical grade mixture of pinenes and other monoterpenes)

Chlorine gas (Cl₂)

Inert solvent (e.g., carbon tetrachloride or chloroform)

UV lamp

Reaction apparatus as described in Protocol 3.1.1

Procedure:

Follow the same general procedure as for Toxaphene synthesis (Protocol 3.1.1), substituting

the mixed terpenes for camphene as the starting material.

The degree of chlorination for Strobane can vary but is often in a similar range to

Toxaphene. The reaction should be monitored to achieve the desired product characteristics.

The final product will be a complex mixture of chlorinated terpenes, reflecting the

composition of the initial terpene mixture.
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Reaction Setup

Process
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+ Solvent (CCl4)
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(NaOH solution)
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Irradiate

Chlorine Gas Source

Bubble through solution

Introduce Cl2 Gas

Monitor Reaction
(e.g., by GC)

Stop Cl2 Flow
and Purge with N2
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(Rotary Evaporation)

Crude Chlorinated
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Normal GABAergic Inhibition Disruption by Strobane/Toxaphene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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